Cas no 383128-29-8 (2-(5-bromofuran-2-yl)piperidine)

• Product Name: 2-(5-bromofuran-2-yl)piperidine
• CAS No: 383128-29-8
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6191522
• PubChem ID: 75273770
• Update Time: 2025-06-07

2-(5-bromofuran-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromofuran-2-yl)piperidine
• EN300-1915401
• 383128-29-8

• Inchi： 1S/C9H12BrNO/c10-9-5-4-8(12-9)7-3-1-2-6-11-7/h4-5,7,11H,1-3,6H2
• InChI Key： IXFNQZMKYZIGCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2CCCCN2)O1

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-(5-bromofuran-2-yl)piperidine

Professional Introduction to 2-(5-bromofuran-2-yl)piperidine (CAS No. 383128-29-8)

2-(5-bromofuran-2-yl)piperidine, identified by its Chemical Abstracts Service number CAS No. 383128-29-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its versatile applications in drug development and medicinal chemistry. The compound’s unique structural features, combining a piperidine ring with a brominated furan moiety, make it a valuable intermediate in synthesizing various bioactive molecules.

The structural composition of 2-(5-bromofuran-2-yl)piperidine encompasses a six-membered piperidine ring substituted with a five-membered furan ring at the 2-position, which is further functionalized with a bromine atom. This particular arrangement enhances its reactivity and compatibility with diverse chemical transformations, making it an indispensable building block in the synthesis of pharmacologically relevant compounds.

In recent years, 2-(5-bromofuran-2-yl)piperidine has been extensively studied for its potential in developing novel therapeutic agents. Its bromine substituent facilitates nucleophilic aromatic substitution reactions, enabling the introduction of various functional groups into the molecule. This characteristic has been exploited in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. For instance, researchers have utilized this compound to create potent JAK2 inhibitors, which have shown promise in preclinical studies for managing autoimmune disorders.

The furan moiety in 2-(5-bromofuran-2-yl)piperidine also contributes to its biological activity by interacting with specific binding sites on target proteins. This interaction can modulate enzyme activity and signal transduction pathways, offering a mechanism for therapeutic intervention. Recent studies have highlighted its role in developing antiviral agents, where the furan ring enhances binding affinity to viral proteases and polymerases. Such findings underscore the compound’s significance in combating emerging infectious diseases.

Moreover, the piperidine ring in 2-(5-bromofuran-2-yl)piperidine provides steric and electronic properties that are conducive to drug-like characteristics. Piperidine derivatives are well-documented for their favorable pharmacokinetic profiles, including good solubility and metabolic stability. This makes them ideal candidates for oral administration and prolonged half-life in biological systems. The integration of the bromofuran group with the piperidine framework has led to the development of novel scaffolds with enhanced binding affinity and selectivity for therapeutic targets.

Recent advancements in computational chemistry have further illuminated the potential of 2-(5-bromofuran-2-yl)piperidine. Molecular docking studies have identified its high binding affinity to various protein targets, including G protein-coupled receptors (GPCRs) and ion channels. These interactions are pivotal in developing treatments for neurological disorders such as depression, anxiety, and epilepsy. The compound’s ability to modulate these receptors suggests its utility as an allosteric modulator, offering a new paradigm for drug design.

In addition to its applications in small-molecule drug development, 2-(5-bromofuran-2-yl)piperidine has found utility in peptidomimetics and protein-protein interaction inhibitors. Its structural motif allows for the design of constrained peptides that mimic natural bioactive sequences while exhibiting improved stability and bioavailability. This approach has been particularly successful in targeting difficult-to-drug proteins, such as those involved in protein-protein interactions that are challenging to modulate with traditional small molecules.

The synthesis of 2-(5-bromofuran-2-yl)piperidine involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available furan derivatives, the bromination at the 5-position is followed by nucleophilic substitution with piperidine derivatives under controlled conditions. Recent improvements in synthetic methodologies have enhanced yield and purity, making large-scale production feasible for industrial applications.

The compound’s stability under various storage conditions is another critical factor contributing to its widespread use. Proper handling and storage protocols ensure that its reactivity is maintained without degradation, preserving its efficacy in downstream applications. Researchers have also explored solvent effects on its stability, finding that certain polar aprotic solvents enhance reaction yields while minimizing side products.

Ethical considerations are paramount when working with compounds like 2-(5-bromofuran-2-yl)piperidine. Ensuring compliance with regulatory guidelines and conducting thorough safety assessments are essential steps in responsible research and development. Collaborative efforts between academia and industry have fostered best practices in handling these materials, emphasizing safety protocols that protect researchers and the environment.

The future prospects of 2-(5-bromofuran-2-yl)piperidine are promising, with ongoing research exploring new therapeutic applications and synthetic pathways. Innovations in biocatalysis and flow chemistry may further streamline its production process, making it more accessible for drug discovery programs worldwide. As our understanding of molecular interactions deepens, this compound is poised to play an even more significant role in addressing unmet medical needs.